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Compound of Interest

Compound Name: Glucosylceramide synthase-IN-3

Cat. No.: B12427575 Get Quote

Technical Support Center: Glucosylceramide
Synthase-IN-3
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Glucosylceramide synthase-IN-3.

Frequently Asked Questions (FAQs)
Q1: What is Glucosylceramide synthase-IN-3?

A1: Glucosylceramide synthase-IN-3, also known as compound BZ1, is a potent, orally

active, and brain-penetrant inhibitor of Glucosylceramide Synthase (GCS).[1] It has an IC50

value of 16 nM for human GCS and is utilized in research related to Gaucher's disease.[1]

Q2: What are the recommended storage conditions for Glucosylceramide synthase-IN-3?

A2: Proper storage is crucial for maintaining the stability and activity of the compound.

Powder: Store at -20°C for up to 3 years.[1]

In solvent: Store at -80°C for up to 1 year.[1]

Q3: What is the molecular weight of Glucosylceramide synthase-IN-3?
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A3: The molecular weight of Glucosylceramide synthase-IN-3 is 381.4 g/mol .[1][2]

Q4: How should I handle the product upon receipt?

A4: The product may occasionally become entrapped in the seal of the vial during shipment. It

is recommended to briefly centrifuge the vial on a tabletop centrifuge to ensure all the powder

is at the bottom before opening.

Solubility and Formulation Data
The solubility of Glucosylceramide synthase-IN-3 can vary depending on the solvent. Below

is a summary of available data.

Solvent Concentration Notes

DMSO 40 mg/mL

A clear mother liquor can be

prepared at this concentration.

[1]

In vivo Formulation 1 2 mg/mL (working solution)

A formulation consisting of

DMSO, 30% PEG300, 5%

Tween 80, and 60%

Saline/PBS/ddH₂O has been

suggested.[1]

In vivo Formulation 2 Not specified
Formulated in 30% Captisol for

oral gavage in mice.[3][4]

Aqueous-based solutions < 1 mg/mL

The compound is slightly

soluble or insoluble in aqueous

buffers.[3][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Preparation: Briefly centrifuge the vial to ensure the powder is at the bottom.
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Calculation: To prepare a 10 mM stock solution, you will need to dissolve the appropriate

amount of Glucosylceramide synthase-IN-3 (MW: 381.4 g/mol ) in DMSO. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.814 mg of the compound.

Dissolution: Add the calculated amount of DMSO to the vial. Vortex thoroughly to ensure the

compound is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol provides an example for preparing a working solution for in vivo experiments

based on a suggested formulation.[1]

Prepare Mother Liquor: Dissolve Glucosylceramide synthase-IN-3 in DMSO to create a

concentrated stock solution (e.g., 40 mg/mL).[1]

Vehicle Preparation: Prepare the vehicle by mixing the components in the desired ratio. For

a vehicle containing 30% PEG300, 5% Tween 80, and 60% Saline, combine the appropriate

volumes of each component.

Dilution: Add the required volume of the DMSO mother liquor to the vehicle to achieve the

final desired concentration for dosing. For example, to prepare a 2 mg/mL working solution,

you would dilute the 40 mg/mL mother liquor 20-fold into the vehicle.

Mixing: Mix the final formulation thoroughly to ensure a homogenous solution.
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Issue Possible Cause Recommended Solution

Precipitation in aqueous buffer
Low aqueous solubility of the

compound.

Glucosylceramide synthase-

IN-3 has limited solubility in

aqueous solutions.[3][4] It is

recommended to first dissolve

the compound in an organic

solvent like DMSO to prepare

a stock solution before further

dilution into aqueous buffers.

Ensure the final concentration

of the organic solvent in your

experiment is compatible with

your assay.

Compound appears insoluble

in DMSO at high

concentrations

Exceeding the solubility limit.

While a 40 mg/mL stock in

DMSO is achievable,

attempting to prepare

significantly higher

concentrations may lead to

insolubility.[1] If you require a

higher concentration, consider

gentle warming or sonication.

However, be cautious as this

may affect compound stability.

It is advisable to contact the

supplier if concentrations

exceeding the recommended

solubility are needed.[1]

Inconsistent experimental

results

Improper storage or handling

leading to compound

degradation.

Ensure the compound is

stored under the

recommended conditions

(-20°C for powder, -80°C for

solutions).[1] Avoid multiple

freeze-thaw cycles by

preparing aliquots of the stock

solution.
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Caption: Glucosylceramide Synthase Signaling Pathway Inhibition.
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Caption: Experimental Workflow for Compound Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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